Cas no 2210137-38-3 (4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• CAS No: 2210137-38-3
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 5325190
• Update Time: 2025-06-15

4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(8-((3,4-dimethylphenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine
• 4-[8-(3,4-dimethylphenyl)sulfonyl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C19H24N4O3S/c1-14-5-6-17(12-15(14)2)27(24,25)23-7-3-4-16-13-20-19(21-18(16)23)22-8-10-26-11-9-22/h5-6,12-13H,3-4,7-11H2,1-2H3
• InChI Key： CWOGNADRZBGNPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 605
• XLogP3: 2.4
• Topological Polar Surface Area: 84

Additional information on 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

Recent Advances in the Study of 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2210137-38-3)

The compound 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2210137-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrido[2,3-d]pyrimidine core and a morpholine substituent, has been investigated for its role as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival. Structural analysis reveals that the 3,4-dimethylbenzenesulfonyl group enhances binding affinity to the ATP-binding pocket of target kinases, while the morpholine moiety contributes to improved solubility and pharmacokinetic profiles. These features make it a promising candidate for further development as an anticancer agent. Computational modeling and molecular dynamics simulations have provided insights into the compound's binding mode, facilitating the design of derivatives with enhanced potency and selectivity.

In vitro studies have demonstrated the compound's efficacy against a range of cancer cell lines, including those resistant to conventional therapies. Notably, it has shown potent activity in inhibiting the growth of breast and lung cancer cells, with IC50 values in the nanomolar range. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest, further supporting its potential as a therapeutic agent. Additionally, synergistic effects have been observed when combined with existing chemotherapeutic drugs, suggesting its utility in combination therapies.

Recent advancements in synthetic methodologies have also enabled the scalable production of 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine, addressing previous challenges related to yield and purity. Optimization of reaction conditions and the use of novel catalysts have improved the efficiency of its synthesis, making it more accessible for further research and development. These improvements are critical for advancing the compound into clinical trials and ensuring its commercial viability.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on identifying suitable formulations and delivery systems to enhance its therapeutic index. Furthermore, the compound's potential applications beyond oncology, such as in inflammatory and neurodegenerative diseases, are being explored, broadening its scope in drug discovery.

In conclusion, 4-[8-(3,4-dimethylbenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine represents a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, combined with demonstrated biological activity, make it a valuable candidate for further investigation. Continued research efforts aimed at optimizing its properties and exploring its therapeutic potential will be essential for advancing this compound toward clinical use. The insights gained from these studies may also inform the design of related compounds, contributing to the broader field of targeted cancer therapies.